Cas no 2171209-82-6 (2-fluoro-5-(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid)

• Product Name: 2-fluoro-5-(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid
• CAS No: 2171209-82-6
• MF: C₂₇H₂₃FN₂O₅
• MW: 474.480330705643
• CID: 6264288
• PubChem ID: 165585532
• Update Time: 2025-05-23

2-fluoro-5-(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-5-(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid
• 2171209-82-6
• EN300-1532065
• 2171276-11-0
• 2172325-16-3
• 2-fluoro-5-[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]benzoic acid
• 2-fluoro-5-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]benzoic acid
• EN300-1532641
• EN300-1532178
• 5-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]-2-fluorobenzoic acid

• Inchi： 1S/C27H23FN2O5/c28-24-10-9-16(13-22(24)26(32)33)29-25(31)15-11-17(12-15)30-27(34)35-14-23-20-7-3-1-5-18(20)19-6-2-4-8-21(19)23/h1-10,13,15,17,23H,11-12,14H2,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： SCKCMRJVZBBHCK-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(=O)O)NC(C1CC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 474.15910000g/mol
• Monoisotopic Mass: 474.15910000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 780
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 2-fluoro-5-(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid

Comprehensive Analysis of 2-fluoro-5-(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid (CAS No. 2171209-82-6)

The compound 2-fluoro-5-(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid (CAS No. 2171209-82-6) is a highly specialized chemical entity with significant applications in pharmaceutical research and organic synthesis. Its complex structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a cyclobutane backbone, makes it a valuable intermediate for peptide synthesis and drug development. Researchers are increasingly interested in this compound due to its potential role in targeted drug delivery and protease inhibition, aligning with current trends in precision medicine.

One of the most notable features of CAS No. 2171209-82-6 is its stereospecificity, as indicated by the (1r,3r) configuration. This property is critical for achieving high selectivity in biological interactions, a topic frequently searched by scientists exploring chiral synthesis and enantioselective catalysis. The presence of the fluoro substituent further enhances its metabolic stability, a key consideration in the design of modern therapeutics, particularly in oncology and neurology.

In the context of peptide chemistry, the Fmoc group in this compound serves as a temporary protecting group for amines, enabling stepwise solid-phase peptide synthesis (SPPS). This methodology is widely used in the production of therapeutic peptides, a rapidly growing segment in biopharmaceuticals. Recent advancements in automated peptide synthesizers have further amplified the demand for high-purity intermediates like 2-fluoro-5-(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid, as researchers seek to optimize yield and minimize side reactions.

The cyclobutane ring in this molecule is another area of interest, as strained ring systems are gaining attention for their unique pharmacokinetic properties. Cyclobutanes are increasingly being incorporated into drug candidates to improve binding affinity and conformational rigidity, addressing common challenges in drug discovery such as off-target effects. This aligns with the growing focus on fragment-based drug design, a hot topic in medicinal chemistry forums and academic publications.

From a synthetic perspective, the preparation of CAS No. 2171209-82-6 involves multi-step organic transformations, including amide coupling and carboxylic acid activation. These processes are frequently discussed in the context of green chemistry, as researchers aim to reduce solvent waste and improve atom economy. The compound’s benzoic acid moiety also makes it a candidate for further derivatization, such as esterification or conjugation with biomolecules, expanding its utility in bioconjugation strategies.

Analytical characterization of this compound typically employs techniques like HPLC, NMR, and mass spectrometry, which are standard tools for verifying the purity and identity of complex organic molecules. Quality control is paramount, especially when the compound is intended for use in preclinical studies or as a reference standard. This underscores the importance of reliable suppliers and rigorous certificates of analysis (CoA), a common concern among procurement specialists.

In summary, 2-fluoro-5-(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid represents a versatile building block in modern chemical research. Its structural features cater to the evolving needs of drug discovery, particularly in areas like peptide therapeutics and small-molecule inhibitors. As the scientific community continues to explore innovative approaches to disease treatment, compounds like CAS No. 2171209-82-6 will remain at the forefront of interdisciplinary research.